Cas no 139139-62-1 (1H-Indole-3-acetic acid, 2-carboxy-7-ethyl-)

• Product Name: 1H-Indole-3-acetic acid, 2-carboxy-7-ethyl-
• CAS No: 139139-62-1
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 1271805
• Update Time: 2024-08-04

1H-Indole-3-acetic acid, 2-carboxy-7-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetic acid, 2-carboxy-7-ethyl-

• Inchi： 1S/C13H13NO4/c1-2-7-4-3-5-8-9(6-10(15)16)12(13(17)18)14-11(7)8/h3-5,14H,2,6H2,1H3,(H,15,16)(H,17,18)
• InChI Key： TWUWFVGKSVLPOK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2CC)C(CC(O)=O)=C1C(O)=O

Computed Properties

• Exact Mass: 247.08449

Experimental Properties

• Density: 1.415±0.06 g/cm3(Predicted)
• Boiling Point: 535.0±45.0 °C(Predicted)
• PSA: 90.39
• pka: 3.58±0.30(Predicted)